Cas no 1214384-86-7 (2,5-Bis(4-fluorophenyl)nicotinic acid)

• Product Name: 2,5-Bis(4-fluorophenyl)nicotinic acid
• CAS No: 1214384-86-7
• MF: C₁₈H₁₁F₂NO₂
• MW: 311.282251596451
• CID: 4801022
• Update Time: 2025-05-27

2,5-Bis(4-fluorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(4-fluorophenyl)nicotinic acid
• 2,5-Bis(4-fluorophenyl)nicotinic acid

• Inchi： 1S/C18H11F2NO2/c19-14-5-1-11(2-6-14)13-9-16(18(22)23)17(21-10-13)12-3-7-15(20)8-4-12/h1-10H,(H,22,23)
• InChI Key： KTQDFNYATSBQQY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(C(=O)O)=CC(=CN=1)C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 404
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2,5-Bis(4-fluorophenyl)nicotinic acid

2,5-Bis(4-fluorophenyl)nicotinic acid (CAS No. 1214384-86-7): A Comprehensive Overview

2,5-Bis(4-fluorophenyl)nicotinic acid (CAS No. 1214384-86-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a detailed overview of 2,5-Bis(4-fluorophenyl)nicotinic acid, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Properties and Structure

2,5-Bis(4-fluorophenyl)nicotinic acid is a substituted nicotinic acid derivative with the molecular formula C₁₆H₁₀F₂N₂O₂. The compound features two 4-fluorophenyl groups attached to the 2 and 5 positions of the nicotinic acid ring. The presence of these fluorine atoms imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The molecular weight of 2,5-Bis(4-fluorophenyl)nicotinic acid is approximately 300.26 g/mol.

The crystal structure of 2,5-Bis(4-fluorophenyl)nicotinic acid has been determined using X-ray diffraction techniques. The molecule adopts a planar conformation, with the nicotinic acid ring and the phenyl rings lying in nearly the same plane. This planar arrangement is crucial for the compound's interactions with biological targets and its potential therapeutic effects.

Synthesis Methods

The synthesis of 2,5-Bis(4-fluorophenyl)nicotinic acid has been reported using various methodologies. One common approach involves the reaction of 4-fluorobenzaldehyde with malonic acid in the presence of a base to form an intermediate diethyl ester. This intermediate is then cyclized to form the nicotinic acid derivative through a series of reactions including esterification, cyclization, and hydrolysis.

A more recent and efficient method involves the use of palladium-catalyzed cross-coupling reactions. This method allows for the direct formation of the desired product with high yield and purity. The use of palladium catalysts has significantly improved the synthetic route by reducing side reactions and simplifying purification steps.

Biological Activities and Therapeutic Potential

2,5-Bis(4-fluorophenyl)nicotinic acid has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of research has been its activity as a nicotinic acetylcholine receptor (nAChR) agonist. nAChRs are ligand-gated ion channels that play crucial roles in various physiological processes, including neurotransmission and neuromodulation.

In vitro studies have shown that 2,5-Bis(4-fluorophenyl)nicotinic acid exhibits high affinity for specific subtypes of nAChRs, particularly α7 nAChRs. This selective binding profile suggests that it could be developed as a potential treatment for neurological disorders such as Alzheimer's disease and schizophrenia, where α7 nAChR dysfunction is implicated.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,5-Bis(4-fluorophenyl)nicotinic acid. Preliminary results have been promising, with the compound demonstrating favorable pharmacokinetic properties and low toxicity profiles in animal models. These findings have paved the way for further clinical investigations.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of 2,5-Bis(4-fluorophenyl)nicotinic acid. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as a lead structure for developing novel antipsychotic agents. The researchers found that by modifying the substituents on the phenyl rings, they could enhance the compound's selectivity for specific nAChR subtypes while maintaining or improving its potency.

Another area of interest is the use of 2,5-Bis(4-fluorophenyl)nicotinic acid in combination therapy. A study published in Nature Communications investigated its synergistic effects when used in conjunction with existing antipsychotic drugs. The results showed that this combination could potentially reduce side effects while enhancing therapeutic outcomes.

Conclusion

2,5-Bis(4-fluorophenyl)nicotinic acid (CAS No. 1214384-86-7) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutic agents targeting neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future advancements in drug development.